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Compound of Interest

Compound Name:
1,2-Dilauroyl-sn-glycero-3-

phosphocholine

Cat. No.: B033377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-dilauroyl-sn-glycero-3-phosphocholine (DLPC) is a saturated phospholipid with a 12-

carbon acyl chain, making it a valuable tool for in vitro studies of lipid-protein interactions. Its

relatively short acyl chains result in a low phase transition temperature, ensuring a fluid

membrane environment at typical experimental temperatures. This property, along with its well-

characterized biophysical behavior, makes DLPC an ideal component for creating model

membrane systems to investigate the structure, function, and dynamics of membrane proteins

and peripheral membrane-binding proteins.

These application notes provide detailed protocols for utilizing DLPC in various biophysical

techniques, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Cryo-Electron

Microscopy (cryo-EM), Surface Plasmon Resonance (SPR), and Atomic Force Microscopy

(AFM).

Quantitative Data of DLPC
For ease of reference and experimental design, the key quantitative properties of DLPC are

summarized in the table below.
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Property Value Reference

Molecular Formula C₃₂H₆₄NO₈P [1]

Molecular Weight 621.8 g/mol [1][2]

CAS Number 18194-25-7 [1][2]

Purity ≥98% [2]

Physical Form Crystalline solid [2]

Storage Temperature -20°C [2]

Solubility Soluble in ethanol (~25 mg/ml) [2]

Application 1: High-Resolution Structural Studies of
Membrane Proteins using DLPC-based Bicelles and
Nanodiscs
DLPC is widely used to form bicelles and nanodiscs, which provide a native-like lipid bilayer

environment for structural studies of membrane proteins by NMR and cryo-EM.

Bicelles for Solution NMR Spectroscopy
DLPC, in combination with a short-chain phospholipid like 1,2-dihexanoyl-sn-glycero-3-

phosphocholine (DHPC), can form small, isotropic bicelles that tumble rapidly in solution,

enabling high-resolution NMR studies.
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DLPC/DHPC Bicelle Formation for NMR

Prepare Lipid Mixture Co-dissolve DLPC and DHPC in chloroform at the desired molar ratio (q).

Dry Lipid Film Evaporate the solvent under a stream of nitrogen, followed by vacuum desiccation.

Hydrate Lipid Film Add NMR buffer (e.g., phosphate buffer with D₂O) to the dried lipid film.

Bicelle Formation Subject the mixture to several cycles of vortexing and temperature cycling above and below the phase transition temperature of DLPC.

Incorporate Protein Add the purified, detergent-solubilized membrane protein to the pre-formed bicelle solution.

Detergent Removal Dialyze the mixture against NMR buffer to remove detergent.

NMR Sample Preparation Concentrate the protein-bicelle sample and transfer to an NMR tube.
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Membrane Protein Reconstitution into DLPC Nanodiscs for Cryo-EM

Prepare Reconstitution Mix Combine detergent-solubilized membrane protein, DLPC, and Membrane Scaffold Protein (MSP) at a specific molar ratio.

Incubation Gently mix and incubate the mixture to allow for component assembly.

Detergent Removal Add Bio-Beads to the mixture and incubate to remove detergent, initiating nanodisc formation.

Purification Separate the reconstituted nanodiscs from empty nanodiscs and aggregates using size-exclusion chromatography (SEC).

Grid Preparation Apply the purified nanodisc sample to an EM grid and plunge-freeze in liquid ethane.

Cryo-EM Imaging Collect single-particle cryo-EM data.
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SPR Analysis of Protein-Liposome Interaction

Liposome Preparation Prepare DLPC liposomes by extrusion.

Chip Surface Preparation Regenerate and precondition the L1 sensor chip.

Liposome Capture Inject DLPC liposomes over the L1 sensor chip surface for capture.

Protein Injection Inject the analyte protein at various concentrations over the captured liposomes.

Data Analysis Analyze the sensorgrams to determine association (ka), dissociation (kd), and affinity (KD) constants.
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Modulation of GlpG Activity by DLPC Bilayer Properties

Cholesterol Incorporation

Increased Bilayer Thickness

Altered GlpG Activity

DLPC Bilayer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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